Cas no 2361610-40-2 ((2R)-1-fluoro-3-methoxypropan-2-amine)

• Product Name: (2R)-1-fluoro-3-methoxypropan-2-amine
• CAS No: 2361610-40-2
• MF: C₄H₁₀FNO
• MW: 107.126704692841
• CID: 6588367
• PubChem ID: 138546284
• Update Time: 2025-07-19

(2R)-1-fluoro-3-methoxypropan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6763361
• (2R)-1-fluoro-3-methoxypropan-2-amine
• 2361610-40-2
• SCHEMBL20901391

• Inchi： 1S/C4H10FNO/c1-7-3-4(6)2-5/h4H,2-3,6H2,1H3/t4-/m0/s1
• InChI Key： QICPZZSTTKOEAL-BYPYZUCNSA-N
• SMILES： FC[C@@H](COC)N

Computed Properties

• Exact Mass: 107.074642105g/mol
• Monoisotopic Mass: 107.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 42.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-1-fluoro-3-methoxypropan-2-amine

Introduction to (2R)-1-Fluoro-3-Methoxypropan-2-Amine (CAS No. 2361610-40-2)

(2R)-1-Fluoro-3-Methoxypropan-2-Amine, also known by its CAS number 2361610-40-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro and methoxy substituent on a propan-2-amine backbone. The specific configuration of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of (2R)-1-Fluoro-3-Methoxypropan-2-Amine is C₅H₁₁FO₂N, and its molecular weight is approximately 138.14 g/mol. The compound's chiral center at the 2-position of the propanol chain is crucial for its biological activity, as it can influence interactions with specific receptors or enzymes. This chirality is denoted by the (R) configuration, which refers to the spatial arrangement of the substituents around the chiral carbon atom.

Recent studies have explored the potential therapeutic applications of (2R)-1-Fluoro-3-Methoxypropan-2-Amine. One notable area of research involves its use as a modulator of neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry in 2023 investigated the compound's effects on serotonin and dopamine receptors. The results indicated that (2R)-1-Fluoro-3-Methoxypropan-2-Amine exhibits selective binding to serotonin receptors, particularly 5-HT_1A and 5-HT_2A, suggesting its potential as an anxiolytic or antidepressant agent.

In addition to its receptor modulation properties, (2R)-1-Fluoro-3-Methoxypropan-2-Amine has been evaluated for its neuroprotective effects. A preclinical study conducted in 2022 demonstrated that the compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings highlight the compound's potential as a neuroprotective agent and warrant further investigation in clinical settings.

The pharmacokinetic profile of (2R)-1-Fluoro-3-Methoxypropan-2-Amine has also been studied to assess its suitability for therapeutic use. Research published in the European Journal of Pharmaceutical Sciences in 2023 reported that the compound exhibits favorable oral bioavailability and a moderate half-life, making it suitable for once-daily dosing regimens. Furthermore, the compound was found to have low toxicity and minimal side effects in animal models, which is a promising sign for its safety profile.

In terms of synthetic methods, several routes have been developed to produce (2R)-1-Fluoro-3-Methoxypropan-2-Amine. One common approach involves the stereoselective synthesis of the (R)-enantiomer using chiral catalysts or auxiliaries. For example, a study published in Organic Letters in 2021 described a highly efficient method for synthesizing the compound using a palladium-catalyzed asymmetric allylic alkylation reaction. This method not only provides high yields but also ensures high enantiomeric purity, which is essential for pharmaceutical applications.

The structural features of (2R)-1-Fluoro-3-Methoxypropan-2-Amine, particularly the presence of the fluoro and methoxy groups, contribute to its unique biological activity. The fluoro substitution can enhance metabolic stability and improve binding affinity to target receptors, while the methoxy group can influence solubility and permeability properties. These characteristics make the compound an attractive candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-1-Fluoro-3-Methoxypropan-2-Amine in various therapeutic areas. A phase I trial conducted in 2024 assessed the compound's safety and tolerability in healthy volunteers and reported no serious adverse events. The trial also provided preliminary evidence of its anxiolytic effects, with participants showing reduced anxiety levels after administration.

In conclusion, (2R)-1-Fluoro-3-Methoxypropan-2-Amine (CAS No. 2361610-40-2) is a promising compound with potential applications in treating anxiety disorders, depression, and neurodegenerative diseases. Its favorable pharmacokinetic profile, low toxicity, and selective receptor binding make it an attractive candidate for further clinical development. Ongoing research continues to explore its full therapeutic potential, with promising results from both preclinical studies and early-stage clinical trials.